N-benzyl-4-[2-(4-chloro-2-methylanilino)-2-oxoethoxy]benzamide

• IUPAC Name: N-benzyl-4-[2-(4-chloro-2-methylanilino)-2-oxoethoxy]benzamide
• InChI: InChI=1S/C23H21ClN2O3/c1-16-13-19(24)9-12-21(16)26-22(27)15-29-20-10-7-18(8-11-20)23(28)25-14-17-5-3-2-4-6-17/h2-13H,14-15H2,1H3,(H,25,28)(H,26,27)
• InChI Key: DMMDVPSJRYGHKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)COC2=CC=C(C=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C23H21ClN2O3
• Molecular Weight: 408.9 g/mol

Description

N-benzyl-4-[2-(4-chloro-2-methylanilino)-2-oxoethoxy]benzamide is a complex organic compound that belongs to the class of benzamides This compound is characterized by the presence of a benzyl group, a chloro-substituted aniline moiety, and an oxoethoxy linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-4-[2-(4-chloro-2-methylanilino)-2-oxoethoxy]benzamide typically involves the condensation of benzoic acids and amines. One efficient method reported involves the use of ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth (diatomite earth@IL/ZrCl4). This method is advantageous due to its rapid, mild, and eco-friendly nature .

Industrial Production Methods

Industrial production of benzamide derivatives often employs high-temperature reactions between carboxylic acids and amines

Chemical Reactions Analysis

Types of Reactions

N-benzyl-4-[2-(4-chloro-2-methylanilino)-2-oxoethoxy]benzamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The benzyl and chloro groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized benzamide derivatives, while substitution reactions can produce a variety of substituted benzamides.

Scientific Research Applications

N-benzyl-4-[2-(4-chloro-2-methylanilino)-2-oxoethoxy]benzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies.

Medicine: Benzamide derivatives are often explored for their potential therapeutic properties, including antiplatelet activity.

Industry: The compound finds applications in the pharmaceutical, paper, and plastic industries due to its chemical properties.

Mechanism of Action

The mechanism of action of N-benzyl-4-[2-(4-chloro-2-methylanilino)-2-oxoethoxy]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• N-benzyl-4-chloro-2-pyridinecarboxamide
• N-(4-bromo-phenyl)-2-chloro-benzamide

Uniqueness

N-benzyl-4-[2-(4-chloro-2-methylanilino)-2-oxoethoxy]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.